molecular formula C16H24O3 B14833301 2-Tert-butoxy-5-(cyclohexyloxy)phenol

2-Tert-butoxy-5-(cyclohexyloxy)phenol

Cat. No.: B14833301
M. Wt: 264.36 g/mol
InChI Key: BTWMOKREJVTXOY-UHFFFAOYSA-N
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Description

2-Tert-butoxy-5-(cyclohexyloxy)phenol is a phenolic compound featuring two bulky substituents: a tert-butoxy group at the 2-position and a cyclohexyloxy group at the 5-position of the aromatic ring.

Properties

Molecular Formula

C16H24O3

Molecular Weight

264.36 g/mol

IUPAC Name

5-cyclohexyloxy-2-[(2-methylpropan-2-yl)oxy]phenol

InChI

InChI=1S/C16H24O3/c1-16(2,3)19-15-10-9-13(11-14(15)17)18-12-7-5-4-6-8-12/h9-12,17H,4-8H2,1-3H3

InChI Key

BTWMOKREJVTXOY-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC1=C(C=C(C=C1)OC2CCCCC2)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Tert-butoxy-5-(cyclohexyloxy)phenol typically involves the protection of phenolic hydroxyl groups using tert-butyl groups. One common method is the reaction of phenol with di-tert-butyl dicarbonate ((Boc)2O) in the presence of a phase transfer catalyst or Lewis acids such as BiCl3 or Zn(OAc)2 . The reaction is carried out under mild conditions, often in polar aprotic solvents like THF or MeCN .

Industrial Production Methods

Industrial production of 2-Tert-butoxy-5-(cyclohexyloxy)phenol may involve similar synthetic routes but on a larger scale. The use of eco-friendly and sustainable methods, such as catalyst-free conditions in water-related systems, is preferred to minimize environmental impact .

Chemical Reactions Analysis

Types of Reactions

2-Tert-butoxy-5-(cyclohexyloxy)phenol undergoes various chemical reactions, including:

Common Reagents and Conditions

    Oxidation: KMnO4, OsO4, CrO3/Py

    Reduction: LiAlH4, NaBH4

    Substitution: Alkyl halides, acyl chlorides

Major Products Formed

    Oxidation: Quinones

    Reduction: Alcohols

    Substitution: Ethers, esters

Scientific Research Applications

2-Tert-butoxy-5-(cyclohexyloxy)phenol has various applications in scientific research:

Mechanism of Action

The mechanism of action of 2-Tert-butoxy-5-(cyclohexyloxy)phenol involves its interaction with molecular targets through its phenolic hydroxyl group. This group can form hydrogen bonds and participate in redox reactions, influencing various biochemical pathways. The tert-butoxy and cyclohexyloxy groups provide steric hindrance, affecting the compound’s reactivity and stability .

Comparison with Similar Compounds

Structural Analogs from Patent Literature (Benzotriazole Derivatives)

highlights benzotriazole-based UV stabilizers with phenolic substituents, such as 2-(2'-hydroxy-5'-methyl-3'-cyclohexyloxyphenyl)benzotriazole . Key comparisons include:

  • Substituent Position: The hydroxyl group in benzotriazoles is ortho to the benzotriazole ring, whereas in 2-tert-butoxy-5-(cyclohexyloxy)phenol, substituents are para to each other (positions 2 and 5).
  • Functional Groups : Both compounds feature cyclohexyloxy groups, but the benzotriazole derivative incorporates a heterocyclic ring system, enhancing UV absorption.
  • Applications: Benzotriazoles are widely used as photostabilizers in plastics and coatings due to their ability to dissipate UV energy. In contrast, the target phenol derivative may function as an antioxidant or process stabilizer due to its hindered phenolic structure.

Phenolic Compound with Alkyl vs. Ether Substituents

Parameter 2-Tert-butoxy-5-(cyclohexyloxy)phenol 5-Tert-butoxy-2-(cyclohexylmethyl)phenol
Substituent at Position 2 Tert-butoxy (ether) Cyclohexylmethyl (alkyl)
Substituent at Position 5 Cyclohexyloxy (ether) Tert-butoxy
Molecular Formula C₁₇H₂₆O₃ (inferred) C₁₇H₂₆O₂
Molecular Weight ~278.4 g/mol (calculated) 262.39 g/mol
Polarity Higher (due to two ether groups) Lower (alkyl group reduces polarity)
  • This could enhance solubility in polar solvents or compatibility with hydrophilic matrices.
  • Steric Effects: Both compounds exhibit significant steric hindrance, which may improve thermal stability by protecting the phenolic hydroxyl group from oxidative degradation.

Research Findings and Inferred Properties

Stability and Reactivity

  • Thermal Stability: Bulky tert-butoxy and cyclohexyloxy groups likely delay decomposition by hindering access to the reactive phenolic -OH group. This is consistent with trends observed in hindered phenolic antioxidants like BHT (butylated hydroxytoluene).
  • Oxidative Resistance : The target compound’s ether linkages may offer superior resistance to hydrolysis compared to esters or carbamates, as seen in related stabilizers .

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